Cas no 4354-76-1 (16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one)

16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one structure

4354-76-1 structure

Product Name:16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one

CAS No:4354-76-1

Molecular Formula:C₂₂H₂₂O₈

Molecular Weight:414.40528

CID:93300

PubChem ID:4865

16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one Properties

Names and Identifiers

- 9-Hydroxy-5-(3,4,5-trimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- 1,3,3a,4,9,9a-hexahydro-9-hydroxy-6,7-(methylenedioxy)-4-(3',4',5'-trimethoxyphenyl)benz[f]isobenzofuran-3-one
- (-)-PODOPHYLLOTOXIN
- (5R,5AR,8aR,9R)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)...
- ＰODOPHYLLOTOXIN
- (5R,5AR,8AR,9R)-9-HYDROXY-5-(3,4,5-TRIMETHOXY-PHENYL)-5,8,8A,9-TETRAHYDRO-5AH-FURO[3',4':6,7]NAPHTHO[2,3-D][1,3]DIOXOL-6-ONE
- 5,8,8a,9-Tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- 9-Hydroxy-5-(3,4,5-trimethoxy-phenyl)-5,8,8a,9-tetrahydro-5aH-furo[3',4',6,7]naphtho[2,3-d][1,3]dioxol-6-on
- C(1)-Epimeres von Podophyllotoxin
- Picropodophyll
- PODOPHYLLOTOXIN(P)
- PODOPHYLLIC ACID LACTONE
- (5R,5AR,8aR,9R)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5alphaH)-one,5,8,8alpha,9-tetrahydro-9-hydroxy-5-(3,4,5-triMethoxyphenyl)-
- (5R,5aR,8aR,9R)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- Podophyllotoxin CRS
- 16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one
- A935070
- DTXSID301347791
- MLS002702981
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-, [5R-(5.alpha.,5a.beta.,8a.alpha.,9.alpha.)]-
- 5,8,8a,9-Tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one
- CS-0136519
- NCGC00161930-01
- 5,8,8a,9-Tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3 inverted exclamation marka,4 inverted exclamation marka:6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- SMR001566791
- FT-0603436
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-
- (5R,5aR,8aR,9R)-5,8,8a,9-Tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-furo(3',4':6,7)naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- 9-Hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5ah)-one #
- CHEMBL310129
- CID 4865
- CHEBI:125371
- 5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
- NCGC00015813-03
- [5R-(5.alpha.,5a.beta.,8a.alpha.,9.alpha.)]-5,8,8a,9-Tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- AKOS016009914
- Naphtho(2,3-d)-1,3-dioxole-6-carboxylic acid, 5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl-, .gamma.-lactone
- SCHEMBL159599
- NS00067905
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-, (5R,5aR,8aR,9S)-
- FT-0603658
- 60660-50-6
- 4354-76-1
- EN300-52513
- 9-HO-5-(3,4,5-TRIMETHOXY-PH)-FURO(3',4':6,7)NAPHTHO(2,3-D)(1,3)DIOXOL-6-ONE
- 16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0^{3,7}.0^{11,15}]hexadeca-1(9),2,7-trien-12-one
- AXL1717;Picropodophyllin;PPP
- HMS3372P02
- YJGVMLPVUAXIQN-UHFFFAOYSA-N
- +Expand
- InChIKey： YJGVMLPVUAXIQN-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H22O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-20,23H,8-9H2,1-3H3
- SMILES： COC1=C(C(=CC(=C1)C2C3=CC4=C(C=C3C(C5COC(=O)C52)O)OCO4)OC)OC

Computed Properties

Exact Mass: 414.13100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 414.13146766g/mol
Heavy Atom Count: 30
Complexity: 629
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 92.7Å²

Experimental Properties

LogP: 2.40920
PSA: 92.68000
Melting Point: 183-184 °C(lit.)
Density: 1.370

16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one Security Information

RTECS：LV2500000
WGK Germany：3
Safety Term：6.1(a)
Safety Instruction： S45
Packing Group：II
Packing Group：II
Risk Phrases：R23/25
Hazard Level：6.1(a)
Dangerous goods sign： T
Hazardous Material transportation number：UN 3462 6.1/PG 2
Risk Phrases： 21-25-36/37/38
FLUKA BRAND F CODES：1-8-10

16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Chemenu	CM267704-1g	9-Hydroxy-5-(3,4,5-trimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4'6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one	4354-76-1	95%	1g	$***	2023-05-30
Enamine	EN300-52513-0.05g	16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0^{3,7}.0^{11,15}]hexadeca-1,3(7),8-trien-12-one	4354-76-1		0.05g	$40.0
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN6509-1G	16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one	4354-76-1	95%	1g	￥ 231.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1207159-5g	5,8,8a,9-Tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3′,4′:6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one	4354-76-1	95+%	5g	￥1191.00

16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one Related Literature

1. Fluorescence spectra of asymmetric diamines having primary and tertiary amino groups

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2. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

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3. Catalytic coupling of CO2 with epoxide by metal macrocycles functionalized with imidazolium bromide: insights into the mechanism and activity regulation from density functional calculations†

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5. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

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8. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks†

M. Köppen,O. Beyer,S. Wuttke,U. Lüning,N. Stock Dalton Trans., 2017,46, 8658-8663
9. Wash-free non-spectroscopic optical immunoassay by controlling retroreflective microparticle movement in a microfluidic chip†

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10. ortho-Dichlorobenzene as a pore modifier for PEMFC catalyst electrodes and dense Nafion membranes with one porous surface

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Related Categories

4354-76-1 (16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:4354-76-1)16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,?.011,1?]hexadeca-1,3(7),8-trien-12-one

Purity:99%

Quantity:10g

Price($):220.0